1,3-dimethyl-5-(phenethylthio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1,3-dimethyl-5-(2-phenylethylsulfanyl)pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C17H17N3O2S/c1-19-15-14(16(21)20(2)17(19)22)13(8-10-18-15)23-11-9-12-6-4-3-5-7-12/h3-8,10H,9,11H2,1-2H3
• InChI Key: SUCGFCBDLVMURE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)C)SCCC3=CC=CC=C3
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

Pyrido[2,3-d]pyrimidines are a class of compounds that have been studied extensively due to their wide range of biological activities. They are known to exhibit antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities.

Synthesis Analysis

The synthesis of pyrido[2,3-d]pyrimidines often involves the condensation of certain precursors followed by cyclization. For example, 5-acetyl-4-aminopyrimidines, when acylated with carboxylic anhydrides or acid chlorides and heated under reflux with MeONa in BuOH, transform into pyrido[2,3-d]pyrimidin-5-one derivatives.

Molecular Structure Analysis

The molecular structure of pyrido[2,3-d]pyrimidines is characterized by a pyrimidine ring fused with a pyridine ring. The exact structure of “1,3-dimethyl-5-(phenethylthio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione” would include additional functional groups attached to this core structure.

Chemical Reactions Analysis

Pyrido[2,3-d]pyrimidines can undergo various chemical reactions, including oxidative coupling, intramolecular cyclization, and dehydro-aromatization. The specific reactions that “1,3-dimethyl-5-(phenethylthio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione” can undergo would depend on its exact structure and the conditions under which it is reacted.

Scientific Research Applications

I have conducted a search for the scientific research applications of “1,3-dimethyl-5-(phenethylthio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione”, also known as “F2805-1736”. Unfortunately, there is limited information available on this specific compound in the public domain. .

Mechanism of Action

The mechanism of action of pyrido[2,3-d]pyrimidines can vary depending on the specific compound and its biological target. For example, some derivatives have been found to inhibit various kinases, which are enzymes that play key roles in cellular signaling.

Future Directions

Pyrido[2,3-d]pyrimidines are a promising class of compounds for the development of new drugs due to their wide range of biological activities. Future research could focus on synthesizing new derivatives, studying their biological activities, and optimizing their properties for specific applications.